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Compound of Interest

Compound Name: TBB

Cat. No.: B1684666 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4,5,6,7-Tetrabromobenzotriazole (TBB) is a potent, selective, and cell-permeable

inhibitor of protein kinase CK2 (formerly casein kinase 2).[1][2] As an ATP/GTP-competitive

inhibitor, TBB is a valuable tool for studying the physiological roles of CK2 and for investigating

its potential as a therapeutic target in diseases such as cancer.[3][4] This document provides

detailed protocols for the dissolution and application of TBB in a laboratory setting.

TBB: Chemical and Physical Properties
TBB is commercially supplied as a crystalline solid.[5][6] Proper storage is crucial for

maintaining its stability and activity. The solid form is stable for at least four years when stored

at -20°C.[5]
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Property Data References

Synonyms

4,5,6,7-

Tetrabromobenzotriazole, NSC

231634

[3][5]

Molecular Formula C₆HBr₄N₃ [2][5]

Molecular Weight 434.71 g/mol [2][7]

Appearance Crystalline Solid [5][6]

Purity ≥98% [2][5]

Storage Conditions Store solid at -20°C [2][3][5]

Stability ≥ 4 years (solid at -20°C) [5]

Solubility of TBB
TBB is readily soluble in organic solvents like DMSO and DMF but is sparingly soluble in

aqueous buffers.[5] For most biological experiments, a concentrated stock solution is prepared

in DMSO and then diluted to the final working concentration in the aqueous buffer or cell

culture medium.

Solvent Solubility References

DMSO Up to 100 mM (~43.5 mg/mL) [2][3]

14 mg/mL [5]

86 mg/mL [7]

Ethanol Up to 20 mM (~8.7 mg/mL)

~5 mg/mL [5]

DMF ~20 mg/mL [5]

DMF:PBS (pH 7.2) (1:1) ~0.5 mg/mL [5]
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Note: Solubility can vary between batches and suppliers. It is recommended to use fresh

DMSO as moisture can reduce solubility.[7]

Experimental Protocols
Protocol for Preparation of TBB Stock Solution (100 mM
in DMSO)
This protocol describes the preparation of a 100 mM stock solution, which is a common starting

concentration for subsequent dilutions.

Materials:

TBB (solid, ≥98% purity)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Methodology:

Weighing TBB: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh

out the desired amount of TBB. For example, to prepare 1 mL of a 100 mM solution, weigh

43.47 mg of TBB.

Dissolution: Add the appropriate volume of fresh DMSO to the tube containing the TBB solid.

For the example above, add 1 mL of DMSO.

Mixing: Cap the tube securely and vortex thoroughly until the TBB is completely dissolved.

Gentle warming may be applied if necessary, but avoid excessive heat.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C.
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Workflow: TBB Stock Solution Preparation

1. Weigh TBB solid

2. Add fresh DMSO

3. Vortex until fully dissolved

4. Aliquot into single-use tubes

5. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a concentrated TBB stock solution.

Protocol for Preparation of TBB Working Solution
This protocol details the dilution of the DMSO stock solution into an aqueous medium for

immediate use.

Important: Aqueous solutions of TBB are not stable and should be prepared fresh for each

experiment. It is not recommended to store aqueous solutions for more than one day.[5]

Materials:

TBB stock solution (e.g., 100 mM in DMSO)
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Sterile aqueous buffer (e.g., PBS, Tris-HCl) or cell culture medium

Sterile tubes

Methodology:

Thaw Stock Solution: Remove an aliquot of the TBB stock solution from the -20°C freezer

and allow it to thaw completely at room temperature.

Serial Dilution (Recommended): To achieve low micromolar or nanomolar concentrations, it

is best to perform serial dilutions.

First, prepare an intermediate dilution by adding a small volume of the stock solution to

your aqueous buffer. For example, add 1 µL of 100 mM TBB stock to 999 µL of buffer to

get a 100 µM intermediate solution.

Mix thoroughly by vortexing or pipetting.

Final Dilution: Add the required volume of the intermediate solution to the final volume of

your experimental buffer or cell culture medium to reach the desired working concentration.

For example, to make 1 mL of a 1 µM working solution, add 10 µL of the 100 µM

intermediate solution to 990 µL of the final medium.

Immediate Use: Mix well and use the freshly prepared working solution immediately for your

experiment.
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Workflow: TBB Working Solution Preparation

1. Thaw DMSO stock solution

2. Prepare intermediate dilution
in aqueous buffer

3. Perform final dilution
in experimental medium

4. Use immediately

Click to download full resolution via product page

Caption: Workflow for diluting TBB stock for experimental use.

Application in Laboratory Experiments
Mechanism of Action: CK2 Inhibition
TBB acts as a competitive inhibitor at the ATP/GTP binding site of the CK2 protein kinase.[1][3]

By occupying this site, TBB prevents the binding of ATP, thereby blocking the transfer of a

phosphate group to CK2 substrates. This inhibition prevents the phosphorylation of

downstream targets, which can lead to cellular effects such as the induction of apoptosis.[4]
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Mechanism: TBB Inhibition of CK2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Dissolving and Using
TBB (4,5,6,7-Tetrabromobenzotriazole)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684666#protocol-for-dissolving-tbb-for-laboratory-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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